6-[5-bromo-2-[[(Z)-(3-methyl-1-naphthalen-2-yl-5-oxopyrazol-4-ylidene)methyl]amino]phenyl]-3-prop-2-enylsulfanyl-2H-1,2,4-triazin-5-one

• Molecular Formula: C27H21BrN6O2S
• Molecular Weight: 573.5 g/mol
• IUPAC Name: 6-[5-bromo-2-[(5-methyl-2-naphthalen-2-yl-3-oxo-1H-pyrazol-4-yl)methylideneamino]phenyl]-3-prop-2-enylsulfanyl-4H-1,2,4-triazin-5-one
• InChI: InChI=1S/C27H21BrN6O2S/c1-3-12-37-27-30-25(35)24(31-32-27)21-14-19(28)9-11-23(21)29-15-22-16(2)33-34(26(22)36)20-10-8-17-6-4-5-7-18(17)13-20/h3-11,13-15,33H,1,12H2,2H3,(H,30,32,35)
• InChI Key: YACPAFPKIXKQCD-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=O)N(N1)C2=CC3=CC=CC=C3C=C2)C=NC4=C(C=C(C=C4)Br)C5=NN=C(NC5=O)SCC=C

Description

4-({2-[3-(allylsulfanyl)-5-hydroxy-1,2,4-triazin-6-yl]-4-bromoanilino}methylene)-5-methyl-2-(2-naphthyl)-2,4-dihydro-3H-pyrazol-3-one is a complex organic compound with a unique structure that combines multiple functional groups

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-({2-[3-(allylsulfanyl)-5-hydroxy-1,2,4-triazin-6-yl]-4-bromoanilino}methylene)-5-methyl-2-(2-naphthyl)-2,4-dihydro-3H-pyrazol-3-one involves multiple steps, including the formation of intermediate compounds. One common method involves the use of Friedel-Crafts acylation and alkylation reactions . These reactions typically require catalysts such as aluminum chloride (AlCl3) and specific reaction conditions to ensure the desired product is obtained.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to maximize yield and purity. This often includes the use of continuous flow reactors and advanced purification techniques to ensure the compound meets the required specifications for its intended applications.

Chemical Reactions Analysis

Types of Reactions

4-({2-[3-(allylsulfanyl)-5-hydroxy-1,2,4-triazin-6-yl]-4-bromoanilino}methylene)-5-methyl-2-(2-naphthyl)-2,4-dihydro-3H-pyrazol-3-one can undergo various chemical reactions, including:

Oxidation: This reaction can be facilitated by oxidizing agents such as potassium permanganate (KMnO4) or chromium trioxide (CrO3).

Reduction: Reduction reactions may involve reagents like lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4).

Substitution: Electrophilic and nucleophilic substitution reactions can occur, depending on the functional groups present and the reaction conditions.

Common Reagents and Conditions

Common reagents used in these reactions include strong acids and bases, oxidizing and reducing agents, and various catalysts. Reaction conditions such as temperature, pressure, and solvent choice are critical in determining the outcome of these reactions.

Major Products

The major products formed from these reactions depend on the specific reaction pathway and conditions used. For example, oxidation may yield different products compared to reduction or substitution reactions.

Scientific Research Applications

4-({2-[3-(allylsulfanyl)-5-hydroxy-1,2,4-triazin-6-yl]-4-bromoanilino}methylene)-5-methyl-2-(2-naphthyl)-2,4-dihydro-3H-pyrazol-3-one has several scientific research applications, including:

Chemistry: Used as a reagent in organic synthesis and as a building block for more complex molecules.

Biology: Studied for its potential biological activity, including antimicrobial and anticancer properties.

Medicine: Investigated for its potential therapeutic applications, particularly in drug development.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 4-({2-[3-(allylsulfanyl)-5-hydroxy-1,2,4-triazin-6-yl]-4-bromoanilino}methylene)-5-methyl-2-(2-naphthyl)-2,4-dihydro-3H-pyrazol-3-one involves its interaction with specific molecular targets and pathways. These interactions can lead to various biological effects, depending on the compound’s structure and the target molecules involved. Detailed studies are required to elucidate the exact mechanisms and pathways.

Comparison with Similar Compounds

Similar Compounds

• 2-(allylsulfanyl)-4,5-dihydro-1,3-thiazole
• 2-(Allylsulfanyl)-5-(1-naphthyl)-1,3,4-oxadiazole

Uniqueness

Compared to similar compounds, 4-({2-[3-(allylsulfanyl)-5-hydroxy-1,2,4-triazin-6-yl]-4-bromoanilino}methylene)-5-methyl-2-(2-naphthyl)-2,4-dihydro-3H-pyrazol-3-one stands out due to its unique combination of functional groups and potential applications. Its structure allows for diverse chemical reactivity and biological activity, making it a valuable compound for research and industrial applications.